
CK-119 stability in different buffer systems

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122 Get Quote

Technical Support Center: CK-119
CK-119 is a novel and potent interleukin-1 blocker used in research to inhibit the growth of

fibroblast-like cells by halting DNA and RNA synthesis.[1][2][3][4] Proper handling and storage

are critical to ensure its stability and efficacy in experimental settings. This guide provides

detailed information on the stability of CK-119 in various buffer systems, troubleshooting

advice, and standardized protocols.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for CK-119?

A: For optimal stability, CK-119 should be stored as a powder at -20°C for long-term storage

(up to 3 years) or at 4°C for short-term storage (up to 2 years).[1] Once dissolved in a solvent

like DMSO, it should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] The

product is stable at ambient temperatures for short periods, such as during shipping.[1][3]

Q2: What is the solubility of CK-119?

A: CK-119 is soluble in DMSO but not in water.[3] For in vitro applications, DMSO is the

recommended solvent.[1] If solubility issues arise, other organic solvents like ethanol or DMF

may be attempted with small sample amounts to avoid product loss.[1]

Q3: How does pH affect the stability of CK-119?
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A: While specific pH stability data for CK-119 is not extensively published, compounds of its

class can be sensitive to pH. A study on a structurally similar antifungal compound, S-119,

showed different stability constants when complexed with cyclodextrins at pH 2.0 versus pH

7.4, indicating that pH is a critical factor for stability and complexation.[5] It is recommended to

maintain a pH close to physiological conditions (e.g., pH 7.2-7.4) unless experimentally

required otherwise.

Q4: Can I freeze-thaw solutions of CK-119?

A: Repeated freeze-thaw cycles are not recommended as they can lead to degradation of the

compound. It is best practice to aliquot the stock solution into single-use volumes to minimize

the number of freeze-thaw cycles.

Q5: My CK-119 solution appears to have precipitated. What should I do?

A: Precipitation can occur if the compound's solubility limit is exceeded or if stored improperly.

If you observe precipitation, gently warm the solution to 37°C and vortex to attempt

redissolving. If the precipitate remains, it may be necessary to prepare a fresh stock solution.

Consider using a slightly higher volume of DMSO for your next stock preparation if solubility

issues persist.

Troubleshooting Guide
This section addresses specific issues that may arise during the handling and use of CK-119.
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Problem Potential Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify that powdered CK-119 is

stored at -20°C and solutions

are stored at -80°C.[1] Aliquot

stock solutions to avoid

multiple freeze-thaw cycles.

Prepare fresh working

solutions from a new aliquot for

each experiment.

Buffer incompatibility.

Ensure the buffer system used

is compatible with a DMSO-

solubilized compound. Some

buffers can cause precipitation

when a high concentration of

organic solvent is added.

Perform a small-scale test with

your buffer and the CK-

119/DMSO stock solution.

Precipitate forms when adding

to aqueous buffer

Low aqueous solubility of CK-

119.[3]

The final concentration of

DMSO in your aqueous buffer

should be kept as low as

possible while ensuring the

compound remains in solution.

For in vivo studies, formulation

aids like Tween 80 or PEG300

may be required.[1]

Loss of biological activity
Degradation due to prolonged

storage in working buffer.

Prepare working dilutions of

CK-119 in your final aqueous

buffer immediately before use.

Do not store the compound in

aqueous solutions for

extended periods.

CK-119 Stability in Different Solvents

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.invivochem.com/ck-119.html
https://www.medkoo.com/products/9452
https://www.invivochem.com/ck-119.html
https://www.benchchem.com/product/b1669122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stability of CK-119 is highly dependent on the solvent and storage temperature.

Solvent
Storage

Temperature
Estimated Shelf Life Source

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

In DMSO -80°C 6 months [1]

In DMSO -20°C 1 month [1]

Experimental Protocols & Workflows
Protocol: HPLC-Based Stability Assessment of CK-119
This protocol outlines a method to assess the stability of CK-119 in a specific buffer system

over time using High-Performance Liquid Chromatography (HPLC).

Objective: To quantify the percentage of intact CK-119 remaining after incubation in a selected

buffer at a specific temperature.

Materials:

CK-119 powder

DMSO (HPLC grade)

Selected aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

HPLC system with a UV detector

C18 reverse-phase HPLC column

Acetonitrile (HPLC grade)

Trifluoroacetic acid (TFA)

Incubator or water bath
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Procedure:

Stock Solution Preparation: Prepare a 10 mM stock solution of CK-119 in 100% DMSO.

Working Solution Preparation: Dilute the stock solution to a final concentration of 100 µM in

the chosen aqueous buffer. The final DMSO concentration should be kept low (e.g., <1%) to

minimize its effect.

Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the working

solution and inject it into the HPLC system to obtain the initial peak area for intact CK-119.

Incubation: Incubate the remaining working solution at the desired temperature (e.g., 4°C,

25°C, or 37°C).

Time-Point Sampling: At predetermined time points (e.g., 1, 4, 8, 24, 48 hours), withdraw

aliquots of the incubated solution.

HPLC Analysis: Analyze each aliquot by HPLC. A typical method would involve a C18

column and a gradient elution with Mobile Phase A (Water with 0.1% TFA) and Mobile Phase

B (Acetonitrile with 0.1% TFA). Monitor the elution at a wavelength appropriate for CK-119.

Data Analysis: Calculate the percentage of CK-119 remaining at each time point relative to

the T=0 sample using the peak area.

% Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1669122?utm_src=pdf-body
https://www.benchchem.com/product/b1669122?utm_src=pdf-body
https://www.benchchem.com/product/b1669122?utm_src=pdf-body
https://www.benchchem.com/product/b1669122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Analysis

Prepare 10 mM Stock
in 100% DMSO

Dilute to 100 µM
in Aqueous Buffer

T=0 Analysis
(HPLC)

Initial Sample

Incubate at
Test Temperature

Bulk Solution

Time-Point Sampling
(HPLC)

Calculate % Remaining
vs. T=0

Click to download full resolution via product page

HPLC-based stability assessment workflow for CK-119.

Troubleshooting Workflow for Stability Issues
Use this workflow to diagnose and resolve issues related to the suspected instability of CK-119
in your experiments.
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Inconsistent or Poor
Experimental Results?

Verify Storage Conditions
Powder @ -20°C?
Solution @ -80°C?

Yes

Action: Discard old stock.
Prepare fresh solution from

powder stored correctly.

No

Are you using single-use
aliquots to avoid

freeze-thaw cycles?

Yes

Action: Prepare new aliquots.
Avoid using the main

stock solution repeatedly.

No

Is working solution prepared
fresh before each experiment?

Yes

Action: Do not store CK-119
in aqueous buffers.

Prepare immediately before use.

No

Did precipitate form when
adding stock to buffer?

Yes

Action: Decrease final concentration
or test alternative formulation

aids (e.g., Tween 80).

Yes

Problem Persists:
Contact Technical Support

No

Click to download full resolution via product page

A logical workflow for troubleshooting CK-119 stability problems.
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Hypothetical Signaling Pathway
CK-119 is an inhibitor of Interleukin-1 (IL-1) signaling. This pathway is crucial in inflammatory

responses. The diagram below illustrates a simplified representation of the IL-1 signaling

cascade that CK-119 targets.
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Simplified IL-1 signaling pathway inhibited by CK-119.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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